Cas no 1361764-16-0 (2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361764-16-0
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 4996520
• Update Time: 2025-05-28

2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-8-4-7(5-9(16)6-8)10-2-1-3-11(14(19,20)21)12(10)22-13(17)18/h1-6,13H
• InChI Key： VBGQGQGLMXDHSR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C(F)(F)F)C=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl

Research Brief on 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361764-16-0)

The compound 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361764-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl scaffold and multiple halogen substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance efficiency. The presence of difluoromethoxy and trifluoromethyl groups is particularly noteworthy, as these moieties are known to influence the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In vitro and in vivo studies have demonstrated that 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl exhibits notable activity against specific biological targets. For instance, preliminary data suggest its efficacy in modulating enzyme activity related to inflammatory pathways. These findings are supported by molecular docking studies, which reveal strong binding affinities to key protein targets. Such insights are critical for understanding the compound's therapeutic potential and guiding future research directions.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and optimizing its bioavailability. Current research is exploring formulation strategies to address these limitations, including the development of prodrugs and nanoparticle-based delivery systems. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2'-Difluoromethoxy-3,5-dichloro-3'-trifluoromethyl-biphenyl represents a promising scaffold for drug discovery. Its unique chemical properties and biological activity make it a valuable subject for ongoing research. Future studies should focus on translational applications, including preclinical trials and structure-activity relationship (SAR) analyses, to fully realize its therapeutic potential.